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Compound of Interest

Compound Name: Nickel chlorate

Cat. No.: B1220523 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage and handling of nickel chlorate, with a focus on preventing its

decomposition.

Frequently Asked Questions (FAQs)
Q1: What is nickel chlorate and what are its primary hazards?

Nickel chlorate, with the chemical formula Ni(ClO₃)₂, is an inorganic compound that typically

exists as a greenish-yellow crystalline solid, often in its hexahydrate form (Ni(ClO₃)₂·6H₂O).[1]

It is a strong oxidizing agent and poses a significant fire and explosion risk, especially when in

contact with combustible materials, strong acids, reducing agents, or powdered metals.[2][3]

Upon heating, it decomposes to produce nickel chloride, oxygen, and chlorine gas.[1] Nickel

compounds are also associated with toxicity and potential carcinogenicity.[4]

Q2: What are the visible signs of nickel chlorate decomposition?

While subtle decomposition may not be visually apparent, signs of significant degradation can

include:

Change in Color: A noticeable deviation from its typical greenish-yellow appearance.

Caking or Clumping: Due to the absorption of moisture, which can accelerate decomposition.

Many nickel salts are known to be hygroscopic.[5][6]
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Presence of a Chlorine-like Odor: Indicating the release of chlorine gas, a decomposition

product.[1]

Spontaneous Ignition or Explosion: In severe cases, especially if contaminated or stored

improperly, the material may ignite or explode.[2][7]

Q3: What are the ideal storage conditions to prevent decomposition?

To ensure the stability of nickel chlorate, it should be stored under the following conditions:

Temperature: Store in a cool, dry, well-ventilated area away from heat sources and direct

sunlight.[2][8]

Atmosphere: Keep in a tightly sealed, non-metallic container to protect from atmospheric

moisture.[8]

Incompatible Materials: Isolate from all incompatible substances. This includes combustible

materials (wood, paper, oils), organic materials, strong acids, reducing agents, ammonium

salts, and powdered metals.[2][3][9]

Q4: How does moisture affect the stability of nickel chlorate?

While specific data on nickel chlorate's hygroscopicity is limited, many nickel salts are known

to be deliquescent, meaning they can absorb enough moisture from the air to dissolve.[5] The

presence of moisture can potentially accelerate decomposition pathways. Therefore, it is

crucial to store nickel chlorate in a dry environment and in a tightly sealed container.

Q5: What should I do in case of a suspected decomposition or spill?

If you suspect decomposition or have a spill, follow these safety precautions:

Evacuate: If there are signs of significant decomposition (e.g., gas release, fire), evacuate

the area immediately and alert safety personnel.

Ventilation: Ensure the area is well-ventilated to disperse any released gases.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat. For significant spills, a respirator may be necessary.[4][8]
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Cleanup: For small, dry spills, carefully sweep or vacuum the material and place it in a

designated, labeled waste container. Avoid raising dust. Do not use combustible materials

like paper towels to clean up the spill.[2][4]

Decontamination: Thoroughly clean the spill area with water, ensuring the runoff is collected

and disposed of as hazardous waste.

Troubleshooting Guide
If you are encountering issues with your stored nickel chlorate, the following workflow can

help you identify the problem and determine the appropriate course of action.
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Troubleshooting Nickel Chlorate Decomposition

Suspected Nickel Chlorate
Decomposition

Perform Visual Inspection
(Color change, caking, odor)

No visible signs of decomposition.

No

Visible signs of decomposition present.

Yes

Review Storage Conditions
(Temperature, humidity, container)

Improper storage conditions identified.

Yes

Storage conditions are appropriate.

No

Action: Dispose of Material
(Follow institutional hazardous
waste disposal procedures.)

Action: Remediate Storage
(Move to cool, dry, isolated area.

Ensure container is sealed.)

Consider Quantitative Analysis
(e.g., Iodometric Titration)

to assess purity.

Purity Unacceptable

Action: Use with Caution
(If purity is acceptable for the intended use.
Handle with enhanced safety measures.)

Purity Acceptable

Click to download full resolution via product page

A flowchart for troubleshooting nickel chlorate decomposition.
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Quantitative Data
The following tables provide a summary of relevant quantitative data. Note that specific data for

nickel chlorate is limited, and therefore, comparative data for other metal chlorates and nickel

salts are provided for context.

Table 1: Thermal Decomposition of Metal Chlorates

Compound Formula
Decomposition
Onset Temperature
(°C)

Notes

Lithium Chlorate LiClO₃ ~270

The least stable of the

alkali metal chlorates

due to the high

polarizing power of

the small Li⁺ cation.

[10]

Sodium Chlorate NaClO₃ ~400 [10]

Potassium Chlorate KClO₃ ~400 [10]

Magnesium Chlorate Mg(ClO₃)₂

Dehydration begins

around 35°C, with

further decomposition

at higher

temperatures.

The decomposition of

hydrated salts is more

complex and can

occur in multiple

steps.[11]

Nickel Chlorate Ni(ClO₃)₂
Data not readily

available

As a transition metal

chlorate, its stability is

expected to be

influenced by the

polarizing power of

the Ni²⁺ ion.

Table 2: Hygroscopicity of Selected Nickel(II) Salts
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Compound Formula Hygroscopicity

Nickel(II) Chloride

Hexahydrate
NiCl₂·6H₂O

Deliquescent; absorbs

moisture from the air.[5]

Nickel(II) Sulfate Hexahydrate NiSO₄·6H₂O

Known to exist in hydrated

forms, suggesting affinity for

water.[12]

Nickel(II) Nitrate Hexahydrate Ni(NO₃)₂·6H₂O Hygroscopic.

Experimental Protocols
Protocol: Determination of Chlorate Concentration by Iodometric Titration

This protocol provides a method to quantitatively determine the chlorate ion concentration in a

sample, which can be used to assess the extent of decomposition. This method is based on the

reduction of chlorate ions by iodide ions in an acidic solution, followed by the titration of the

liberated iodine with a standardized sodium thiosulfate solution.

Materials:

Nickel chlorate sample

Potassium iodide (KI), solid

Concentrated hydrochloric acid (HCl)

Standardized 0.1 M sodium thiosulfate (Na₂S₂O₃) solution

Starch indicator solution (1%)

Deionized water

Erlenmeyer flasks (250 mL)

Burette (50 mL)

Graduated cylinders
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Analytical balance

Procedure:

Sample Preparation:

Accurately weigh approximately 0.1-0.2 g of the nickel chlorate sample and record the

mass.

Dissolve the sample in 50 mL of deionized water in a 250 mL Erlenmeyer flask.

Reaction:

To the dissolved sample, add 2 g of solid potassium iodide.

Carefully and slowly, add 20 mL of concentrated hydrochloric acid to the flask under a

fume hood. The solution will turn a dark yellow-brown due to the liberation of iodine.

Swirl the flask and allow the reaction to proceed in the dark for 5-10 minutes to ensure the

complete reduction of the chlorate. Reaction: ClO₃⁻ + 6I⁻ + 6H⁺ → Cl⁻ + 3I₂ + 3H₂O

Titration:

Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution.

Continue the titration until the dark brown color of the solution fades to a pale yellow.

At this point, add 2 mL of the starch indicator solution. The solution will turn a deep blue-

black color.

Continue the titration with sodium thiosulfate, adding it dropwise, until the blue-black color

disappears and the solution becomes colorless. This is the endpoint of the titration.

Reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Calculation:

Record the volume of sodium thiosulfate solution used.
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Calculate the moles of sodium thiosulfate used: Moles of Na₂S₂O₃ = Molarity of Na₂S₂O₃ ×

Volume of Na₂S₂O₃ (in L)

From the stoichiometry of the reactions, determine the moles of chlorate in the sample:

Moles of ClO₃⁻ = (Moles of Na₂S₂O₃) / 6

Calculate the mass of nickel chlorate in the sample: Mass of Ni(ClO₃)₂ = Moles of ClO₃⁻

× Molar mass of Ni(ClO₃)₂

Determine the purity of the nickel chlorate sample: Purity (%) = (Calculated mass of

Ni(ClO₃)₂) / (Initial mass of sample) × 100

Safety Precautions for the Protocol:

Always work in a well-ventilated area, preferably a fume hood, especially when handling

concentrated hydrochloric acid.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle all chemicals with care and dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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